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Compound of Interest

Compound Name: Butyronitrile

Cat. No.: B089842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the identification of butyronitrile, a
versatile chemical intermediate. The following sections detail its chemical identifiers, physical
and chemical properties, and established analytical methodologies for its detection and
guantification.

Chemical Identification

Butyronitrile is a colorless liquid with a sharp, suffocating odor.[1][2][3] It is a nitrile with the
chemical formula CsH7CN.[1] The primary and universally recognized identifier for
butyronitrile is its CAS (Chemical Abstracts Service) number.

Table 1: Chemical Identifiers for Butyronitrile

Identifier Type Value

CAS Number 109-74-0[1][4][5][6]

IUPAC Name Butanenitrile[1][7][8]

Molecular Formula CaH7N[1][5]1[6][7]

InChl Key KVNRLNFWIYMESJ-UHFFFAOYSA-N[1][6][7]
SMILES CCCC#N[1][6][7][9]
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Butyronitrile is also known by a variety of synonyms, which are frequently encountered in
literature and commercial listings.

Table 2: Common Synonyms for Butyronitrile

Synonym

1-Cyanopropane[1][5][10]

Butanoic acid nitrile[5]

Butyric acid nitrile[5][8][10]

n-Butanenitrile[5][8][10]

n-Butronitrile[1][5][10]

Propyl cyanide[1][4][5][6][10]

n-Propyl cyanide[5][10]

Physicochemical Properties

A summary of key physical and chemical properties of butyronitrile is presented below. These
properties are essential for its handling, storage, and analysis.

Table 3: Physicochemical Data for Butyronitrile
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Property Value

Molecular Weight 69.11 g/mol [6]

Boiling Point 115-117 °CJ6]

Melting Point -112 °C[6]

Density 0.794 g/mL at 25 °CJ6]
Flash Point 18 °C (64 °F)[1]
Autoignition Temperature 488 °C (910 °F)[1]
Solubility in Water 33,000 mg/L at 25 °CJ[3]
Vapor Pressure 23 mmHg at 25 °CJ[6]
Refractive Index n20/D 1.384[6]

Analytical Methodologies for Identification

The definitive identification and quantification of butyronitrile in various matrices are
predominantly achieved through chromatographic and spectroscopic techniques.

Gas Chromatography (GC)

Gas chromatography is a robust and widely used method for the analysis of volatile
compounds like butyronitrile. A common application is the determination of butyronitrile in
workplace air.

Experimental Protocol: Determination of Butyronitrile in Air by Gas Chromatography

This protocol is based on a method for the determination of butyronitrile and isobutyronitrile
in workplace air.[11]

1. Sample Collection:
e Air samples are collected using a silica gel tube.[11]

2. Sample Preparation (Desorption):
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e The collected butyronitrile is eluted from the silica gel using methanol as the desorption
solvent.[11]

3. GC Analysis:

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is
used.[11]

e Separation: The separation is achieved using a capillary column.[11]

» Detection: The flame ionization detector provides high sensitivity for organic compounds like
butyronitrile.

Table 4: Performance Characteristics of the GC Method for Butyronitrile Analysis

Parameter Value

Limit of Detection 0.33 pg/mL[11]

Linear Range 1.60 - 1600.00 pg/mL[11]

Correlation Coefficient (r) 0.99998[11]

Minimum Detection Concentration 0.22 mg/m3 (for a 1.50 L air sample)[11]
Within-run Precision 2.43% - 4.12%[11]

Between-run Precision 1.72% - 3.70%[11]

Desorption Efficiency 93.26% - 98.41%[11]

The following diagram illustrates the general workflow for the GC analysis of butyronitrile.

Sample Preparation GC Analysis Data Processing
Air Sample Collection Solvent Desorption S Capillary Column Flame lonization e S
(Silica Gel Tube) (Methanol) Szl e Separation Detector (FID) D ACT S Qe
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Caption: Workflow for the Gas Chromatographic Analysis of Butyronitrile.

Spectroscopic Methods

Spectroscopic techniques provide valuable information for the structural elucidation and
confirmation of butyronitrile's identity.

e Mass Spectrometry (MS): When coupled with gas chromatography (GC-MS), mass
spectrometry provides fragmentation patterns that serve as a chemical fingerprint for
butyronitrile. The NIST WebBook provides a reference mass spectrum for butanenitrile.[8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H NMR and *3C NMR
spectroscopy are powerful tools for confirming the carbon-hydrogen framework of the
molecule. ChemicalBook provides reference spectra for butyronitrile.[12]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic nitrile
functional group (C=N) stretching vibration.

Safety and Handling

Butyronitrile is a flammable liquid and is toxic.[1][13] It is crucial to handle this chemical with
appropriate personal protective equipment (PPE), including gloves and eye protection, in a
well-ventilated area or under a chemical fume hood.[14] Sources of ignition, such as open
flames and sparks, should be strictly avoided in areas where butyronitrile is used or stored.
[13][15] In case of fire, dry chemical, COz, water spray, or alcohol-resistant foam extinguishers
are recommended.[13]

This guide provides a foundational understanding of the key identifiers and analytical methods
for butyronitrile. For further detailed information, consulting the cited resources is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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